Cas no 807628-69-9 (Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-)
807628-69-9 structure
Product Name:Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
CAS No:807628-69-9
MF:C12H13NO3
MW:219.236523389816
CID:715011
PubChem ID:11287440
Update Time:2025-04-19
Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl-
- Benzonitrile, 3-formyl-4,6-dimethoxy-2,5-dimethyl- (9CI)
- 807628-69-9
- 3-Formyl-4,6-dimethoxy-2,5-dimethylbenzonitrile
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- Inchi: 1S/C12H13NO3/c1-7-9(5-13)11(15-3)8(2)12(16-4)10(7)6-14/h6H,1-4H3
- InChI Key: XHAWUDHCKWXZMW-UHFFFAOYSA-N
- SMILES: O(C)C1C(C=O)=C(C)C(C#N)=C(C=1C)OC
Computed Properties
- Exact Mass: 219.08954328g/mol
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59.3Ų
Benzonitrile,3-formyl-4,6-dimethoxy-2,5-dimethyl- Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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